Cas no 2228197-06-4 (3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal)

• Product Name: 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal
• CAS No: 2228197-06-4
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 5798045
• PubChem ID: 165779255
• Update Time: 2025-06-08

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal
• EN300-1916410
• 2228197-06-4

• Inchi： 1S/C10H11BrN2O/c11-8-6-12-10(7-3-4-7)13-9(8)2-1-5-14/h5-7H,1-4H2
• InChI Key： DBVUZTJFIPVVJI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1CCC=O

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.8Ų

Additional information on 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal

Professional Introduction to 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal (CAS No. 2228197-06-4)

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228197-06-4, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a 5-bromo-2-cyclopropylpyrimidin-4-yl moiety, which is a key feature that contributes to its distinct chemical behavior and reactivity. The presence of both bromine and cyclopropyl groups enhances its utility in various synthetic pathways, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's aldehyde functional group at the terminal position of the propanal chain provides a reactive site for further chemical modifications. This feature is particularly useful in medicinal chemistry, where such functional groups are often employed to introduce diversity and enhance binding interactions with biological targets. The combination of these structural elements makes 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrimidine-based compounds are known for their role in various biological processes, including DNA replication, transcription, and translation. The introduction of substituents such as bromine and cyclopropyl groups into the pyrimidine ring can modulate these biological activities, leading to the discovery of new drugs with improved efficacy and selectivity.

Recent studies have highlighted the potential of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal in the development of inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, research has demonstrated its utility in the synthesis of compounds that interact with kinases and other enzymes implicated in cancer progression. The bromine atom, in particular, serves as a handle for further derivatization through cross-coupling reactions, allowing chemists to construct more complex molecules with tailored properties.

The cyclopropyl group adds another layer of complexity to the compound's reactivity, influencing both its electronic properties and steric environment. This can be exploited to fine-tune interactions with biological targets, potentially leading to enhanced binding affinities and reduced off-target effects. The aldehyde group also provides a site for condensation reactions with nucleophiles, enabling the formation of amide or imine linkages that are common motifs in drug molecules.

The synthesis of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to introduce the bromo and cyclopropyl substituents onto the pyrimidine ring. These reactions are highly efficient and provide excellent regioselectivity, ensuring that the desired product is obtained with minimal side products.

The compound's stability under various conditions makes it suitable for both laboratory-scale investigations and industrial applications. Its solubility profile allows for easy handling and purification, which is crucial for pharmaceutical development where purity is paramount. Furthermore, its compatibility with a wide range of reagents ensures that it can be integrated into diverse synthetic pipelines without significant challenges.

In conclusion, 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)propanal (CAS No. 2228197-06-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for chemists working on drug discovery projects. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies targeting various diseases.